Cas no 14487-99-1 (3-acetyl-1-benzyl-piperidin-4-one)

3-acetyl-1-benzyl-piperidin-4-one structure
14487-99-1 structure
Product Name:3-acetyl-1-benzyl-piperidin-4-one
CAS No:14487-99-1
MF:C14H17NO2
MW:231.290283918381
CID:1317988
PubChem ID:53215316
Update Time:2025-04-20

3-acetyl-1-benzyl-piperidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-acetyl-1-benzyl-piperidin-4-one
    • LogP
    • 3-acetyl-1-benzylpiperidin-4-one
    • AKOS015866297
    • DA-24377
    • 14487-99-1
    • SCHEMBL11947241
    • Inchi: 1S/C14H17NO2/c1-11(16)13-10-15(8-7-14(13)17)9-12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3
    • InChI Key: BJCFFXXCSGAJQW-UHFFFAOYSA-N
    • SMILES: O=C1CCN(CC2C=CC=CC=2)CC1C(C)=O

Computed Properties

  • Exact Mass: 231.12601
  • Monoisotopic Mass: 231.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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